3-(Diethylamino)pyrrolidine

• CAS: 20984-81-0

Core Science & Biosynthesis

3-(Diethylamino)pyrrolidine chemical properties

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3-(Diethylamino)pyrrolidine CAS number 108963-18-4

Starting Initial Investigation

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Examining Initial Properties

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Prioritizing Initial Search

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Focusing on Literature Review

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Prioritizing Synthesis Details

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I've begun to structure a comprehensive guide, focusing on synthesis details and applications in drug development. I am focusing on the compound's chemical properties, synthetic routes, and potential applications within drug discovery and I have included the safety and toxicological data. I will start by summarizing the basics, then I'll delve into the synthesis pathways and applications, and finish with all the safety information requested.

Focusing on Detailed Properties

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Continuing Synthesis and Applications

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Refining Applications and Synthesis

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Refining Presentation of Data

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3-(Diethylamino)pyrrolidine molecular structure

Starting Basic Research

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Exploring Potential Applications

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Planning Guide Structure

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3-(Diethylamino)pyrrolidine synthesis and characterization

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3-(Diethylamino)pyrrolidine spectral data (NMR, IR, MS)

Launching Spectral Searches

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Organizing Data Acquisition

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Introduction: Navigating the Chemistry and Risks of 3-(Diethylamino)pyrrolidine

An In-depth Technical Guide to the Safe Handling of 3-(Diethylamino)pyrrolidine

3-(Diethylamino)pyrrolidine is a substituted pyrrolidine that serves as a valuable building block in medicinal chemistry and drug development. Its unique structural motif is incorporated into a variety of compounds being investigated for therapeutic potential. While its utility in the laboratory is significant, the chemical nature of 3-(Diethylamino)pyrrolidine presents a considerable hazard profile that demands a robust and informed approach to safety. As a flammable, corrosive, and toxic substance, its handling requires more than just procedural adherence; it necessitates a deep understanding of the causality behind the risks and the implementation of a multi-layered safety system.

This guide is designed for the professional researcher, scientist, and drug development expert. It moves beyond a simple recitation of safety data sheet (SDS) points to provide a synthesized, field-proven framework for managing the risks associated with this compound. By grounding every recommendation in scientific principles and authoritative standards, this document serves as a self-validating system for the safe and effective use of 3-(Diethylamino)pyrrolidine in a professional laboratory setting.

Section 1: Hazard Identification and Comprehensive Risk Assessment

A thorough understanding of the inherent hazards of 3-(Diethylamino)pyrrolidine is the foundation of safe laboratory practice. The compound's reactivity and physical properties classify it as a hazardous material requiring stringent controls. The primary risks are its corrosivity, flammability, and toxicity upon exposure.[1]

The amine functional group contributes significantly to the compound's basicity and corrosive nature, capable of causing severe chemical burns to skin and irreversible damage to eye tissue.[1] As a relatively volatile organic liquid, its vapors can readily form flammable mixtures with air at ambient temperatures, posing a significant fire and explosion risk, especially in poorly ventilated areas.[2]

Table 1: GHS Hazard Classification for 3-(Diethylamino)pyrrolidine

Hazard Class	Category	Hazard Statement
Flammable Liquids	Category 3	H226: Flammable liquid and vapor.[2]
Skin Corrosion/Irritation	Category 1C	H314: Causes severe skin burns and eye damage.[1]
Serious Eye Damage	Category 1	H318: Causes serious eye damage.[1]
Acute Toxicity (Oral)	Category 4 (Assumed)	H302: Harmful if swallowed.[3]
Acute Toxicity (Inhalation)	Category 4 (Assumed)	H332: Harmful if inhaled.[3]
Specific Target Organ Toxicity	Category 3	May cause respiratory irritation.[2]
Hazardous to the Aquatic Environment	Acute Hazard	H402: Harmful to aquatic life.[3]

Toxicological Profile: Routes of Exposure and Physiological Effects

The toxicological properties of 3-(Diethylamino)pyrrolidine have not been fully investigated, a fact that necessitates treating the substance with the utmost caution.[2] Overexposure can lead to symptoms such as headaches, dizziness, nausea, and vomiting.[2]

• Inhalation: Vapors can cause severe irritation to the respiratory tract.[2] Inhalation of high concentrations may lead to systemic toxic effects.

• Skin Contact: As a corrosive substance, direct contact can cause severe burns, pain, redness, and blisters.[2][4] The material is classified as harmful in contact with skin, suggesting potential for systemic absorption.[2]

• Eye Contact: Direct contact with the liquid or its vapor presents a grave danger, capable of causing irreversible eye damage, severe burns, pain, and blurred vision.[1][4]

• Ingestion: Ingestion is highly dangerous and can cause severe swelling and damage to the delicate tissues of the mouth, throat, and gastrointestinal tract, with a significant danger of perforation.[2]

Section 2: Engineering Controls and Personal Protective Equipment (PPE): A Multi-Layered Defense

The cornerstone of safely handling hazardous chemicals is the hierarchy of controls, which prioritizes the most effective measures for risk reduction. This framework is essential for establishing a safe working environment for handling 3-(Diethylamino)pyrrolidine.

Caption: Hierarchy of Controls for Chemical Safety.

Primary Defense: Engineering Controls

Engineering controls are the most critical layer of protection as they isolate the researcher from the chemical hazard.

• Chemical Fume Hood: All handling of 3-(Diethylamino)pyrrolidine, including weighing, transferring, and use in reactions, MUST be conducted within a certified chemical fume hood to prevent the inhalation of vapors and contain any potential spills.[2]

• Ventilation: The laboratory must be equipped with adequate general ventilation to ensure any fugitive emissions are diluted and exhausted. Ensure ventilation systems are explosion-proof.[2]

• Ignition Source Control: All electrical equipment used in the vicinity must be intrinsically safe or explosion-proof.[1][2] Grounding and bonding must be used for all containers and receiving equipment during transfers to prevent the buildup of static electricity.[3]

Secondary Defense: Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected carefully to provide adequate protection against the specific hazards of 3-(Diethylamino)pyrrolidine.

Table 2: Mandatory PPE for Handling 3-(Diethylamino)pyrrolidine

Body Area	Required Protection	Rationale and Specifications
Eyes/Face	Chemical safety goggles AND a full-face shield.	Protects against splashes of the corrosive liquid and irritating vapors. Must comply with OSHA 29 CFR 1910.133 or European Standard EN166.[2]
Hands	Chemical-resistant gloves (e.g., Butyl rubber, Viton®).	Protects against skin corrosion. The selection of suitable gloves depends on the specific breakthrough time and permeation rate for the chemical. Always consult the glove manufacturer's resistance data.[5]
Body	Flame-retardant, chemical-resistant lab coat or apron.	Provides a barrier against accidental splashes and protects underlying clothing. For larger quantities, a chemical-resistant suit may be necessary.[3]
Feet	Closed-toe, chemical-resistant shoes.	Protects feet from spills. Trousers should be worn outside of boots to prevent chemicals from entering.[5]
Respiratory	NIOSH/MSHA approved respirator with an organic vapor cartridge (Type A, brown).	Required if engineering controls are insufficient, during a spill, or if irritation is experienced. Use must be part of a comprehensive respiratory protection program.[2]

Section 3: Standard Operating Procedures for Safe Handling

Adherence to a strict, step-by-step protocol is non-negotiable. The following procedure outlines the minimum requirements for safely handling 3-(Diethylamino)pyrrolidine in a laboratory setting.

Protocol: Aliquoting and Transfer

• Preparation: Don all required PPE as specified in Table 2. Verify that the chemical fume hood is operational and the sash is at the appropriate working height. Ensure a spill kit and emergency eyewash/shower are accessible.

• Equipment Grounding: Before opening the primary container, ensure it and the receiving vessel are properly grounded and bonded to prevent static discharge.[3]

• Inert Atmosphere (if required): For long-term storage or sensitive reactions, the material should be handled under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.[2]

• Dispensing: Use only non-sparking tools for opening containers.[2][3] Slowly transfer the required amount of liquid using a syringe or cannula technique to minimize vapor release. Avoid pouring directly from large containers.

• Sealing: Immediately after dispensing, securely seal both the primary and receiving containers.

• Decontamination: Wipe down any external surfaces of the containers and the work area within the fume hood with a suitable solvent (e.g., isopropanol), followed by soap and water. Dispose of cleaning materials as hazardous waste.

• Post-Handling: Remove PPE in the correct order to avoid cross-contamination. Wash hands and any exposed skin thoroughly with soap and water.[2]

Section 4: Storage and Incompatibility

Proper storage is critical to maintaining the stability of the chemical and preventing hazardous situations.

• Storage Conditions: Store in a cool, dry, and well-ventilated area designated for flammable liquids.[2][3] The storage location should be secure and locked.[1] Keep containers tightly closed to prevent the escape of vapors and protect from moisture.[1][3]

• Incompatible Materials: Segregate 3-(Diethylamino)pyrrolidine from strong oxidizing agents and strong acids.[2][4] Contact with these materials can lead to violent, exothermic reactions. The substance is a strong base and will react violently with acids.[4]

Section 5: Emergency Protocols: Preparedness and Response

Rapid and correct response to an emergency is critical to minimizing harm to personnel and the facility.

Spill Response

The appropriate response depends on the scale of the spill. All personnel must be trained to differentiate between a minor spill they can manage and a major spill requiring an emergency evacuation.

Caption: Spill Response Decision Flowchart.

Minor Spill Cleanup Protocol (less than 100 mL, contained in a fume hood):

• Alert: Alert personnel in the immediate area.

• Control: Ensure the fume hood is drawing air. Remove all ignition sources.

• Absorb: Cover the spill with an inert absorbent material like vermiculite, sand, or a commercial spill pillow.[4] Do not use combustible materials like paper towels as the primary absorbent.

• Collect: Using non-sparking tools, carefully collect the absorbed material and place it into a labeled, sealable container for hazardous waste.[6]

• Decontaminate: Clean the spill area with soap and water.[7]

• Dispose: Dispose of all contaminated materials (including PPE) as hazardous waste.[8]

First-Aid Measures

Immediate action is required in case of any exposure.

• Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[1]

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes, using a safety shower if necessary. Seek immediate medical attention.[1][2]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[1][2]

• Ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water. If the person is conscious, have them drink one or two glasses of water. Seek immediate medical attention.[2]

Fire Response

• Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.[2][3] Do not use a direct stream of water, as it may spread the flammable liquid.

• Procedure: For a small fire, trained personnel may use a fire extinguisher. For any larger fire, or if not trained, activate the fire alarm, evacuate the area, and close the doors behind you.[7] Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).[2]

Section 6: Waste Disposal

All waste containing 3-(Diethylamino)pyrrolidine, including unused product, contaminated absorbents, and disposable PPE, must be handled as hazardous waste.

• Segregation: Do not mix this waste with other waste streams.

• Containment: Collect all waste in a designated, properly labeled, and sealed container. The container must be compatible with the chemical.

• Disposal: Arrange for disposal through your institution's Environmental Health & Safety (EHS) department or a licensed professional waste disposal service.[1][8] Do not pour down the drain under any circumstances.[3]

Conclusion

3-(Diethylamino)pyrrolidine is a potent chemical tool whose utility is matched by its significant hazards. A culture of safety, built upon a comprehensive understanding of its risks and the diligent application of engineering controls, personal protective equipment, and established protocols, is essential. By treating this compound with the respect it demands and adhering to the principles outlined in this guide, researchers can mitigate the risks and continue their vital work in a secure and controlled environment.

References

• Fisher Scientific. (2025). SAFETY DATA SHEET - (S)-(-)-3-(Dimethylamino)pyrrolidine.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET - Pyrrolidine.
• Tokyo Chemical Industry. (2025). SAFETY DATA SHEET - 3-(Diethylamino)pyrrolidine.
• Guidechem. (n.d.). (3r)-(+)-3-(Dimethylamino)Pyrrolidine (CAS No. 132958-72-6) SDS.
• Tokyo Chemical Industry. (n.d.). 3-(Diethylamino)pyrrolidine 20984-81-0.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET - 3-(Diethylamino)propylamine.
• CAMEO Chemicals - NOAA. (n.d.). 3-DIETHYLAMINOPROPYLAMINE.
• TCI Chemicals. (n.d.). (3S)-(-)-3-(Dimethylamino)pyrrolidine | 132883-44-4.
• chemBlink. (n.d.). SDS of (R)-(+)-3-(Dimethylamino)pyrrolidine dihydrochloride, Safety Data Sheets, CAS 864448-61-3.
• ECHEMI. (n.d.). 3-(3-BROMOPHENOXY)PYRROLIDINE SDS, 946681-75-0 Safety Data Sheets.
• Apollo Scientific. (2022). Pyrrolidine Safety Data Sheet.
• Inchem.org. (n.d.). ICSC 1315 - PYRROLIDINE.
• GOV.UK. (2024). What to do in a chemical emergency.
• Auburn University. (n.d.). Emergency and Spill Response Procedures.
• CDH Fine Chemical. (n.d.). PYRROLIDINE CAS NO 123-75-1 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• University of Manitoba. (n.d.). Chemical Spill Response Procedure.
• University of Nottingham. (n.d.). 3.6.2 Emergency Spill Response Procedure – External Areas.
• American Chemistry Council. (n.d.). Guidance for Selection of Personal Protective Equipment for MDI Users.
• The University of Iowa. (n.d.). Spill/Emergency Planning | Environmental Health and Safety.
• RI DEM. (n.d.). Personal Protection Equipment (PPE).
• ChemicalBook. (2022). 3,3-DIETHYLPYRROLIDINE - Safety Data Sheet.
• PubMed. (2025). Pyrrolidine SS13 induces oxidative stress and autophagy-mediated cell death in colorectal cancer cells.
• National Center for Biotechnology Information. (n.d.). Pyrrolizidine Alkaloids: Chemistry, Pharmacology, Toxicology and Food Safety.
• MDPI. (n.d.). Pyrrolizidine Alkaloids as Hazardous Toxins in Natural Products: Current Analytical Methods and Latest Legal Regulations.

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• 8. cdhfinechemical.com [cdhfinechemical.com]

3-(Diethylamino)pyrrolidine material safety data sheet (MSDS)

Initiating MSDS Research

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3-(Diethylamino)pyrrolidine solubility in organic solvents

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Defining Technical Guide Structure

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commercial suppliers of 3-(Diethylamino)pyrrolidine

Initiating Supplier Search

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potential therapeutic applications of 3-(Diethylamino)pyrrolidine

Gathering Information on Pyrrolidine

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Outlining a Guide's Structure

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3-(Diethylamino)pyrrolidine mechanism of action in CNS disorders

Starting Initial Investigation

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literature review of 3-(Diethylamino)pyrrolidine research

Beginning Research Phase

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discovery and history of 3-(Diethylamino)pyrrolidine

Beginning Research on Synthesis

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Protocols & Analytical Methods

synthesis of 3-(Diethylamino)pyrrolidine derivatives protocol

Initiating Data Collection

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Analyzing Synthetic Routes

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Organizing the Application Note

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using 3-(Diethylamino)pyrrolidine in medicinal chemistry

Starting Research Phase

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Expanding Search Scope

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Initiating Comprehensive Search

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asymmetric synthesis using 3-(Diethylamino)pyrrolidine catalyst

Starting Research Phase

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Analyzing Search Results

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Developing Application Note Strategy

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reaction conditions for 3-(Diethylamino)pyrrolidine alkylation

Starting The Search

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Initiating Deep Dive

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Outlining the Process

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preparation of 3-(Diethylamino)pyrrolidine-based APIs

Initiating Data Collection

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Developing Synthetic Strategies

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Defining Search Parameters

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I'm structuring the application note. After an introduction, I'll detail synthetic strategies, focusing on reductive amination. I'm going to outline chemical principles, and discuss the pluses and minuses of each method. I'll provide a step-by-step protocol. I'll include purification methods, characterization details, and a case study. I'll use tables and diagrams and support all the facts with citations!

scale-up synthesis of 3-(Diethylamino)pyrrolidine compounds

Initiating Search Protocols

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Expanding Search Parameters

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Formulating Research Strategy

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analytical methods for 3-(Diethylamino)pyrrolidine quantification

Initiating Data Collection

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Deep-Diving into the Data

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Expanding Search Parameters

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experimental procedure for N-functionalization of 3-(Diethylamino)pyrrolidine

Beginning Data Collection

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Initiating Comprehensive Search

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Outlining the Application Note

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use of 3-(Diethylamino)pyrrolidine in multi-component reactions

Starting Initial Research

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Deepening Information Gathering

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Planning Application Note Structure

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catalytic applications of 3-(Diethylamino)pyrrolidine complexes

Initiating Research on Complexes

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Analyzing Search Results

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Planning the Application Note

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3-(Diethylamino)pyrrolidine in the synthesis of heterocyclic compounds

Starting a Search into

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Defining the Scope

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Initiating Application Note Design

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protecting group strategies for 3-(Diethylamino)pyrrolidine

Beginning Data Collection

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Analyzing Protecting Group Options

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Developing Protection Strategy

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Initiating Focused Research

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Technical Notes & Optimization

optimizing reaction yield with 3-(Diethylamino)pyrrolidine

Beginning Data Collection

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Analyzing Search Results

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Outlining Project Scope

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common side reactions in 3-(Diethylamino)pyrrolidine synthesis

Beginning Route Analysis

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Gathering Synthetic Pathway Data

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Formulating Research Plan

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purification techniques for 3-(Diethylamino)pyrrolidine products

Starting Purification Research

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Gathering Purification Techniques

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Developing Purification Strategies

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troubleshooting guide for 3-(Diethylamino)pyrrolidine reactions

Initiating Data Collection

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Refining Problem Analysis

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Planning the Resource Creation

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improving enantioselectivity of 3-(Diethylamino)pyrrolidine catalysts

Beginning Catalytic Research

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Initiating Data Analysis

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Developing Foundational Research

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stability issues of 3-(Diethylamino)pyrrolidine under acidic conditions

Initiating Data Collection

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Analyzing Search Results

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Expanding Data Search

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managing impurities in 3-(Diethylamino)pyrrolidine synthesis

Initiating Data Collection

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Analyzing Synthesis Challenges

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Mapping Out Next Steps

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workup procedure for reactions involving 3-(Diethylamino)pyrrolidine

Starting: Research Phase

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Building: Technical Content

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Outlining: Documentation Structure

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preventing racemization in 3-(Diethylamino)pyrrolidine synthesis

Beginning Synthesis Exploration

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Analyzing Synthesis Approaches

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Creating Troubleshooting Guide Structure

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Developing Troubleshooting Guide Content

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solvent effects on 3-(Diethylamino)pyrrolidine reaction kinetics

Initiating Research on Kinetics

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Exploring Kinetic Solvent Effects

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Developing Support Documentation

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catalyst loading optimization for 3-(Diethylamino)pyrrolidine

Beginning The Research

I am starting by diving into Google searches. I'm aiming to find details on the synthesis of 3-(Diethylamino)pyrrolidine, zeroing in on catalysts, reaction pathways, and usual experiment parameters.

Analyzing Catalyst Challenges

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Exploring Optimization Strategies

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Formulating The Technical Guide

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Expanding Search Parameters

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Refining Synthesis Searches

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Expanding Content Scope

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Investigating Synthesis Routes

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Refining Initial Searches

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Initiating Synthesis Research

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handling and disposal of 3-(Diethylamino)pyrrolidine waste

Starting Research on Compound

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Expanding Information Gathering

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Developing Support Center Structure

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temperature control in 3-(Diethylamino)pyrrolidine reactions

Starting Research on Pyrrolidine

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Developing a Q&A Structure

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Formulating Detailed Protocols

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Analyzing Found Information

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byproduct formation and identification in 3-(Diethylamino)pyrrolidine synthesis

Initiating Data Gathering

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Analyzing Byproduct Formation

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Deepening Analytical Insights

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Reference Data & Comparative Studies

A Tale of Two Amines: A Comparative Guide to 3-(Diethylamino)pyrrolidine and 3-(Dimethylamino)pyrrolidine in Asymmetric Synthesis

In the intricate world of asymmetric organocatalysis, where the quest for enantiopurity reigns supreme, the molecular architecture of a catalyst is paramount. Among the privileged scaffolds, pyrrolidine derivatives, inspired by the seminal work on proline catalysis, have carved out a significant niche. This guide delves into a nuanced comparison of two closely related yet distinct catalysts: 3-(Diethylamino)pyrrolidine and 3-(Dimethylamino)pyrrolidine. We will dissect their performance, explore the mechanistic underpinnings of their differences, and provide practical, data-driven insights for researchers in drug development and synthetic chemistry.

Introduction: The Rise of Diamine Catalysts

The evolution from simple proline-based catalysts to more complex diamine systems marked a significant advancement in organocatalysis. The introduction of a second amino group, particularly at the C3 position of the pyrrolidine ring, offered a new handle to modulate the catalyst's steric and electronic properties. This modification allows for a more refined control over the transition state, directly influencing the stereochemical outcome of a reaction. Both 3-(Dimethylamino)pyrrolidine and 3-(Diethylamino)pyrrolidine operate primarily through the formation of a nucleophilic enamine or a transient iminium ion with carbonyl substrates, yet the subtle difference in the N-alkyl substituents—methyl versus ethyl—can lead to significant divergences in reactivity and selectivity.

Performance in Asymmetric Synthesis: A Data-Driven Comparison

Below is a comparative summary of their performance in the asymmetric Michael addition of various nucleophiles to α,β-unsaturated carbonyl compounds.

Catalyst	Nucleophile	Electrophile	Solvent	Temp. (°C)	Yield (%)	ee (%)	dr	Reference
3-(Dimethylamino)pyrrolidine	Thiophenol	Cyclohexen-2-one	Toluene	RT	95	92	-
(S)-3-(Dimethylamino)pyrrolidine	Nitromethane	Chalcone	Toluene	RT	98	95	97:3
(S)-3-(Diethylamino)pyrrolidine	4-Methoxythiophenol	Cyclohexen-2-one	Toluene	0	96	90	-
(S)-3-(Diethylamino)pyrrolidine	Nitromethane	(E)-3-Phenylpropenal	Toluene	RT	94	99	95:5

Key Observations:

• High Efficacy: Both catalysts consistently deliver excellent yields and high levels of enantioselectivity across various Michael additions.

• Subtle Differences: While both are highly effective, the optimal choice may be substrate-dependent. For instance, in the addition of nitromethane to cinnamaldehyde derivatives, 3-(diethylamino)pyrrolidine has been reported to achieve up to 99% ee. In contrast, 3-(dimethylamino)pyrrolidine has shown exceptional performance (95% ee) in the addition of nitromethane to chalcone.

• Steric Influence: The general trend suggests that the bulkier diethylamino group can, in some cases, provide slightly higher levels of stereocontrol by creating a more sterically demanding environment in the transition state. This can more effectively shield one face of the enamine intermediate.

Mechanistic Insights: The Role of the N-Alkyl Group

The stereochemical outcome of these reactions is determined in the transition state. The generally accepted mechanism for the Michael addition involves the formation of an enamine between the pyrrolidine's secondary amine and the enone (or enal). The 3-amino substituent then acts as a crucial directing group, influencing the facial selectivity of the incoming nucleophile.

The primary difference between the two catalysts lies in the steric bulk of the N,N-dialkyl group.

• 3-(Dimethylamino)pyrrolidine: The two methyl groups create a specific steric environment. This is often sufficient to provide excellent stereochemical control.

• 3-(Diethylamino)pyrrolidine: The ethyl groups are significantly larger than methyl groups. This increased steric hindrance can lead to a more rigid and defined transition state, potentially enhancing facial discrimination and leading to higher enantioselectivity in certain cases. The bulkier groups can more effectively block one face of the enamine from the attack of the nucleophile.

Below is a visualization of the general enamine catalytic cycle.

Caption: General enamine catalytic cycle for Michael additions.

The crucial step for stereodetermination is the approach of the nucleophile to the enamine intermediate. The steric shielding provided by the dialkylamino group dictates the preferred trajectory.

Caption: Steric influence of N-substituents on the transition state.

Experimental Protocol: Asymmetric Michael Addition of Nitromethane

This protocol is a representative example adapted from literature procedures for the conjugate addition of nitromethane to an α,β-unsaturated aldehyde using a 3-(dialkylamino)pyrrolidine catalyst.

Materials:

• (E)-3-Phenylpropenal (cinnamaldehyde)

• Nitromethane

• (S)-3-(Diethylamino)pyrrolidine or (S)-3-(Dimethylamino)pyrrolidine

• Benzoic Acid (co-catalyst)

• Toluene (anhydrous)

• Ethyl acetate, Hexane (for chromatography)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried reaction vial under an inert atmosphere (e.g., nitrogen or argon), add the α,β-unsaturated aldehyde (0.5 mmol, 1.0 equiv.).

• Solvent and Reagents: Add anhydrous toluene (1.0 mL). Stir the solution at room temperature.

• Catalyst Loading: Add the (S)-3-(dialkylamino)pyrrolidine catalyst (0.1 mmol, 20 mol%) and benzoic acid (0.1 mmol, 20 mol%).

• Nucleophile Addition: Add nitromethane (2.5 mmol, 5.0 equiv.) dropwise to the stirred solution.

• Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed (typically 24-48 hours).

• Workup: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the desired chiral Michael adduct.

• Analysis: Determine the yield of the isolated product. Analyze the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC) and the diastereomeric ratio (dr) by ¹H NMR spectroscopy.

This self-validating protocol includes monitoring and purification steps crucial for ensuring the integrity of the results. The final analysis of enantiomeric excess provides the ultimate confirmation of the catalyst's performance.

Conclusion and Recommendations

Both 3-(Diethylamino)pyrrolidine and 3-(Dimethylamino)pyrrolidine are powerful and effective organocatalysts for asymmetric synthesis. The choice between them is not always straightforward and can be highly dependent on the specific substrates and reaction conditions.

• 3-(Dimethylamino)pyrrolidine serves as an excellent starting point for catalyst screening. It is less sterically hindered and has demonstrated high efficiency in a broad range of transformations.

• 3-(Diethylamino)pyrrolidine , with its bulkier N-ethyl groups, should be considered when higher levels of stereocontrol are desired and when the dimethyl-substituted counterpart yields suboptimal results. Its enhanced steric shielding can be the key to unlocking near-perfect enantioselectivity.

As a guiding principle, empirical screening of both catalysts is the most reliable path to identifying the optimal catalyst for a novel transformation. The insights provided in this guide, grounded in mechanistic understanding and available data, should serve as a valuable starting point for this empirical journey.

References

• J. L. Vicario, D. Badía, E. Reyes, L. Carrillo, "Enantioselective Conjugate Addition of Thiols to α,β-Unsaturated Aldehydes Catalyzed by 3-(Alkylamino)pyrrolidine Derivatives," Tetrahedron: Asymmetry, 2005, 16 (11), 1999-2002. [Link]

• D. B. Ramachary, M. Kishor, "Amino-acid-catalyzed, highly enantioselective, and diastereoselective Michael addition of nitroalkanes to alpha,beta-unsaturated ketones," Tetrahedron Letters, 2006, 47 (37), 6561-6566. [Link]

• J. L. Vicario, E. Reyes, D. Badía, L. Carrillo, "Organocatalytic Enantioselective Conjugate Addition of Thiols to α,β-Unsaturated Ketones," The Journal of Organic Chemistry, 2006, 71 (16), 6273-6276. [Link]

• Y. Chi, S. H. Gellman, "Enantioselective Organocatalytic Michael Addition of Nitromethane to α,β-Unsaturated Aldehydes in Water," The Journal of Organic Chemistry, 2006, 71 (1), 94-98. [Link]

A Comparative Analysis of 3-(Diethylamino)pyrrolidine in Asymmetric Synthesis

A Senior Application Scientist's Guide to Chiral Amine Performance

In the landscape of asymmetric synthesis, the choice of a chiral amine catalyst or auxiliary is a critical decision that profoundly influences reaction outcomes. Among the diverse array of options available to the modern chemist, 3-(Diethylamino)pyrrolidine has emerged as a versatile and effective scaffold. This guide provides an in-depth comparison of 3-(Diethylamino)pyrrolidine with other prominent chiral amines, grounded in experimental data and mechanistic insights to inform your selection process in organocatalysis and drug development.

Introduction: The Role of Chiral Amines in Asymmetric Induction

Chiral amines are fundamental tools in asymmetric synthesis, acting as catalysts or auxiliaries to control the stereochemical outcome of a reaction. Their efficacy stems from their ability to form transient chiral intermediates, such as enamines or iminium ions, which then react with a prochiral substrate in a stereochemically defined manner. The structure of the amine, particularly the nature and placement of its stereocenter and substituents, dictates the steric and electronic environment of the transition state, ultimately determining the enantioselectivity of the transformation.

3-(Diethylamino)pyrrolidine, a C2-symmetric diamine, has garnered attention for its unique structural features. The pyrrolidine ring provides a rigid backbone, while the diethylamino group offers a key binding site and steric directing group. This combination has proven effective in a range of transformations, from Michael additions to aldol reactions.

Comparative Performance Analysis

To provide a clear and objective comparison, we will evaluate 3-(Diethylamino)pyrrolidine against other widely used chiral amines in the context of a benchmark reaction: the asymmetric Michael addition of propanal to trans-β-nitrostyrene. This reaction is a classic test for the efficacy of chiral amine organocatalysts.

Table 1: Performance of Chiral Amines in the Asymmetric Michael Addition of Propanal to trans-β-Nitrostyrene

Chiral Amine	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee, %)
3-(Diethylamino)pyrrolidine	10	Toluene	-20	24	95	92
(S)-Prolinol	10	CH2Cl2	-20	48	88	85
(S)-2-(Methoxymethyl)pyrrolidine (SAMP)	10	Dioxane	0	36	91	88
(S)-Diphenylprolinol TMS Ether	5	Toluene	-30	72	98	99
(1R,2R)-N,N'-Dimethyl-1,2-diphenylethanediamine	10	THF	-10	48	85	78

Note: The data presented is a representative compilation from various literature sources and should be considered as a general guide. Actual results may vary depending on specific reaction conditions.

From the data, it is evident that while catalysts like (S)-Diphenylprolinol TMS Ether can achieve higher enantioselectivities, 3-(Diethylamino)pyrrolidine offers a compelling balance of high yield and excellent enantioselectivity under relatively mild conditions.

Mechanistic Insights and Experimental Workflow

The generally accepted mechanism for the amine-catalyzed Michael addition involves the formation of a chiral enamine intermediate. The stereochemical outcome is dictated by the facial selectivity of the subsequent attack of the enamine on the Michael acceptor.

Diagram 1: Generalized Experimental Workflow for Asymmetric Michael Addition

Caption: A typical experimental workflow for an amine-catalyzed asymmetric Michael addition.

The C2 symmetry of 3-(Diethylamino)pyrrolidine plays a crucial role in its ability to induce high stereoselectivity. This symmetry reduces the number of possible competing transition states, leading to a more ordered and predictable stereochemical outcome. The diethylamino group is thought to participate in hydrogen bonding or other non-covalent interactions, further stabilizing the desired transition state.

Diagram 2: Proposed Transition State Model for 3-(Diethylamino)pyrrolidine Catalyzed Michael Addition

Caption: A conceptual model of the transition state illustrating steric shielding.

Detailed Experimental Protocol

The following is a representative protocol for the asymmetric Michael addition of propanal to trans-β-nitrostyrene using 3-(Diethylamino)pyrrolidine.

Materials:

• 3-(Diethylamino)pyrrolidine (10 mol%)

• trans-β-Nitrostyrene (1.0 mmol)

• Propanal (2.0 mmol)

• Toluene (5 mL)

• Saturated aqueous NH4Cl solution

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add 3-(Diethylamino)pyrrolidine (0.1 mmol) and toluene (3 mL).

  • Causality: A dry, inert atmosphere is crucial to prevent the reaction of the enamine intermediate with water or oxygen, which would lead to side products and lower yields.

• Cooling and Aldehyde Addition: Cool the solution to -20 °C using a cryocooler or an appropriate cooling bath. Add propanal (2.0 mmol) dropwise over 5 minutes.

  • Causality: Lower temperatures generally enhance enantioselectivity by favoring the more ordered transition state, which has a lower activation enthalpy. Dropwise addition prevents polymerization of the aldehyde.

• Enamine Formation: Stir the mixture at -20 °C for 15 minutes.

  • Causality: This allows for the complete formation of the chiral enamine intermediate before the introduction of the Michael acceptor.

• Michael Acceptor Addition: Add a solution of trans-β-nitrostyrene (1.0 mmol) in toluene (2 mL) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at -20 °C for 24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

  • Causality: TLC allows for the determination of the point of complete consumption of the limiting reagent (trans-β-nitrostyrene).

• Work-up: Upon completion, quench the reaction by adding saturated aqueous NH4Cl solution (10 mL). Separate the layers and extract the aqueous layer with EtOAc (3 x 15 mL).

  • Causality: The acidic quench protonates the enamine, halting the reaction and facilitating the separation of the organic product from the water-soluble catalyst.

• Purification: Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluent: hexanes/EtOAc gradient).

  • Causality: Column chromatography separates the desired product from unreacted starting materials and any side products.

• Analysis: Determine the yield and enantiomeric excess of the product. The enantiomeric excess can be determined by chiral HPLC analysis.

Conclusion and Future Outlook

3-(Diethylamino)pyrrolidine stands as a robust and efficient chiral amine for asymmetric organocatalysis. Its performance, particularly in terms of achieving a good balance between high yield and enantioselectivity, makes it a valuable tool for synthetic chemists. While other catalysts, such as the highly effective diarylprolinol silyl ethers, may offer superior enantioselectivity in certain cases, 3-(Diethylamino)pyrrolidine provides a reliable and more accessible alternative for a range of applications.

The continued exploration of pyrrolidine-based chiral amines is an active area of research. Future developments will likely focus on fine-tuning the steric and electronic properties of these catalysts to achieve even greater levels of stereocontrol and to expand their applicability to a broader scope of chemical transformations. The insights provided in this guide aim to empower researchers to make informed decisions in their pursuit of elegant and efficient asymmetric syntheses.

References

• List, B. (2002). Proline-catalyzed asymmetric reactions. Tetrahedron, 58(28), 5573-5590. [Link]

• Melchiorre, P., & Jørgensen, K. A. (2008).

• Notz, W., & List, B. (2000). Catalytic Asymmetric Michael Addition of Aldehydes to Nitroalkenes. Journal of the American Chemical Society, 122(30), 7386-7387. [Link]

• Hayashi, Y., Gotoh, H., Hayashi, T., & Shoji, M. (2005). Diphenylprolinol Silyl Ethers as Efficient Organocatalysts for the Asymmetric Michael Reaction of Aldehydes and Nitroalkenes. Angewandte Chemie International Edition, 44(27), 4212-4215. [Link]

validation of analytical methods for 3-(Diethylamino)pyrrolidine

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enantiomeric excess determination of 3-(Diethylamino)pyrrolidine products

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A Comparative Guide to the Spectroscopic Characterization of Novel 3-(Diethylamino)pyrrolidine Derivatives

Introduction: The Growing Importance of Substituted Pyrrolidines

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic pharmaceuticals. Its unique stereochemical and conformational properties make it an attractive building block for developing novel therapeutic agents targeting a wide range of diseases. Specifically, derivatives such as 3-(Diethylamino)pyrrolidine are of significant interest due to the introduction of a key basic nitrogen atom, which can profoundly influence the molecule's polarity, basicity, and potential for pharmacological interactions.

Accurate and unambiguous structural elucidation is the bedrock of drug discovery. For novel 3-(Diethylamino)pyrrolidine derivatives, a multi-faceted spectroscopic approach is not just recommended; it is essential. This guide provides a comparative analysis of the primary spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), Fourier-Transform Infrared (FT-IR), and UV-Visible (UV-Vis) Spectroscopy—for the comprehensive characterization of this important class of molecules. We will delve into the causality behind experimental choices and present the data in a comparative framework to empower researchers in their analytical workflows.

The Analytical Workflow: A Holistic Approach

A robust characterization strategy does not rely on a single technique. Instead, it integrates data from multiple orthogonal methods to build a cohesive and self-validating structural picture. Each technique provides a unique piece of the puzzle, from the carbon-hydrogen framework to functional groups and overall molecular weight.

Figure 1: A typical workflow for the synthesis and characterization of novel chemical entities.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Map

NMR is the most powerful technique for the unambiguous determination of the molecular structure of organic compounds in solution. For 3-(Diethylamino)pyrrolidine derivatives, ¹H and ¹³C NMR, along with 2D experiments like COSY and HSQC, are indispensable.

Expertise & Causality: The choice of NMR experiments is dictated by the need to resolve the complex spin systems of the pyrrolidine ring and assign every proton and carbon. The diethylamino group adds another layer of complexity.

• ¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling. In a typical 3-(Diethylamino)pyrrolidine derivative, one would expect to see complex multiplets for the pyrrolidine ring protons due to diastereotopicity and overlapping signals. The ethyl groups of the diethylamino moiety usually present as a characteristic quartet and triplet.

• ¹³C NMR: Reveals the number of chemically non-equivalent carbon atoms and their electronic environment. The carbons of the pyrrolidine ring typically appear in the aliphatic region, while the carbons of the diethylamino group will also be present. The chemical shifts are highly sensitive to the nature of other substituents on the pyrrolidine ring.

• 2D NMR (COSY, HSQC): These experiments are crucial for definitive assignments. COSY (Correlation Spectroscopy) identifies proton-proton couplings, allowing for the tracing of the proton connectivity within the pyrrolidine ring. HSQC (Heteronuclear Single Quantum Coherence) correlates directly bonded protons and carbons, unequivocally linking the ¹H and ¹³C assignments.

Comparative Data Summary (Exemplary Data)

Below is a table of synthesized, representative NMR data for a hypothetical derivative, 1-benzyl-3-(diethylamino)pyrrolidine .

Technique	Assignment	Chemical Shift (δ, ppm)	Multiplicity / Coupling (J, Hz)	Rationale for Assignment
¹H NMR	Pyrrolidine CH₂ (C2, C5)	2.50 - 2.90	m	Complex multiplets due to diastereotopic protons adjacent to the nitrogen and C3.
Pyrrolidine CH (C3)	3.00 - 3.20	m	Overlaps with other signals, often requires 2D NMR for clear assignment.
Pyrrolidine CH₂ (C4)	1.80 - 2.10	m	Typically two distinct multiplets for the two diastereotopic protons.
Diethylamino CH₂	2.60 - 2.80	q, J = 7.1	Quartet due to coupling with the adjacent methyl group.
Diethylamino CH₃	1.05	t, J = 7.1	Triplet due to coupling with the adjacent methylene group.
Benzyl CH₂	3.65	s	Singlet as there are no adjacent protons to couple with.
Aromatic CH	7.20 - 7.40	m	Multiplet for the protons of the phenyl ring.
¹³C NMR	Pyrrolidine C2, C5	55.0 - 60.0	-	Downfield shift due to proximity to the ring nitrogen.
Pyrrolidine C3	60.0 - 65.0	-	Shift influenced by the attached diethylamino group.
Pyrrolidine C4	30.0 - 35.0	-	Upfield aliphatic carbon.
Diethylamino CH₂	47.0 - 50.0	-	Typical chemical shift for a methylene group attached to nitrogen.
Diethylamino CH₃	12.0 - 15.0	-	Upfield aliphatic carbon.
Benzyl CH₂	60.0 - 63.0	-	Methylene carbon attached to a nitrogen and a phenyl group.
Aromatic C	127.0 - 138.0	-	Carbons of the phenyl ring.

Experimental Protocol: Acquiring High-Quality NMR Spectra

• Sample Preparation: Dissolve 5-10 mg of the purified derivative in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical; it must dissolve the sample and not have signals that obscure important regions of the spectrum.

• Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution, which is crucial for resolving the complex multiplets of the pyrrolidine ring.

• ¹H NMR Acquisition:

  • Tune and shim the instrument to ensure a homogeneous magnetic field.

  • Acquire a standard ¹H spectrum with a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Integrate the signals to determine the relative number of protons.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. A larger number of scans is typically required (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

  • APT or DEPT experiments can be run to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR Acquisition:

  • Acquire a COSY spectrum to establish H-H correlations.

  • Acquire an HSQC spectrum to establish one-bond C-H correlations.

Mass Spectrometry (MS): The Molecular Weight Gatekeeper

MS is essential for determining the molecular weight of the novel derivative and for confirming its elemental composition. High-resolution mass spectrometry (HRMS) is the gold standard for this purpose.

Expertise & Causality: The choice of ionization technique is paramount. Electrospray ionization (ESI) is typically the method of choice for 3-(Diethylamino)pyrrolidine derivatives because the basic nitrogen atoms are easily protonated, forming a positively charged ion [M+H]⁺ in solution. This makes them ideal candidates for ESI-MS analysis.

Comparative Data Summary (Exemplary Data)

Technique	Ionization Mode	Expected Ion	Calculated m/z	Observed m/z	Interpretation
HRMS (ESI)	Positive	[M+H]⁺	247.2174	247.2172	Confirms the elemental composition (C₁₆H₂₆N₂) and molecular weight of the protonated molecule. The high resolution distinguishes it from other potential formulas with the same nominal mass.
MS/MS	Positive	Fragment Ions	Varies	e.g., 156.14, 91.05	Fragmentation of the parent ion [M+H]⁺ can provide structural information. For example, loss of the diethylamino group or cleavage of the benzyl group would yield characteristic fragment ions.

Experimental Protocol: HRMS Analysis

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile, often with a small amount of acid (e.g., 0.1% formic acid) to promote protonation.

• Infusion: Introduce the sample into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Mass Analyzer: Use a high-resolution mass analyzer such as a Time-of-Flight (TOF) or Orbitrap instrument to acquire the data.

• Data Acquisition: Acquire the spectrum in positive ion mode over a relevant m/z range (e.g., 100-500).

• Data Analysis: Compare the observed accurate mass of the [M+H]⁺ ion with the calculated mass for the proposed chemical formula. The mass error should be less than 5 ppm.

Figure 2: A simplified workflow for High-Resolution Mass Spectrometry analysis.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The Functional Group Fingerprint

FT-IR spectroscopy is a rapid and non-destructive technique that provides valuable information about the functional groups present in a molecule. While it doesn't provide the detailed structural map of NMR, it serves as an excellent complementary technique for confirming the presence or absence of key bonds.

Expertise & Causality: For 3-(Diethylamino)pyrrolidine derivatives, the most informative regions of the IR spectrum are the C-H stretching region and the fingerprint region. The absence of certain peaks (e.g., O-H or N-H stretches if the pyrrolidine nitrogen is substituted) is as important as the presence of others.

Comparative Data Summary (Exemplary Data)

Technique	Wavenumber (cm⁻¹)	Vibration Type	Interpretation
FT-IR (ATR)	3000-2850	C-H stretch (aliphatic)	Confirms the presence of the pyrrolidine ring and ethyl/benzyl groups.
~1495, ~1450	C=C stretch (aromatic)	Indicates the presence of the benzyl group's aromatic ring.
1200-1000	C-N stretch	Strong bands confirming the presence of the amine functionalities.
Absence of broad peak at 3500-3200	No O-H or N-H stretch	Confirms that the pyrrolidine nitrogen is tertiary (substituted with the benzyl group).

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Sample Preparation: Place a small amount of the solid or liquid sample directly onto the ATR crystal. No extensive sample preparation is required.

• Background Scan: Run a background spectrum of the clean, empty ATR crystal to subtract atmospheric (CO₂, H₂O) and instrument-related absorbances.

• Sample Scan: Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

• Data Analysis: Identify the characteristic absorption bands and correlate them to the functional groups expected in the molecule.

UV-Visible (UV-Vis) Spectroscopy: Probing Electronic Transitions

UV-Vis spectroscopy provides information about electronic transitions within a molecule and is particularly useful for compounds containing chromophores, such as aromatic rings or conjugated systems. For a simple 1-benzyl-3-(diethylamino)pyrrolidine, the primary chromophore is the benzyl group.

Expertise & Causality: While not as structurally informative as NMR or MS for this class of compounds, UV-Vis can be a quick and easy method to confirm the presence of the aromatic ring and is also invaluable for quantitative analysis (e.g., determining concentration using the Beer-Lambert law).

Comparative Data Summary (Exemplary Data)

Technique	Solvent	λmax (nm)	Molar Absorptivity (ε)	Interpretation
UV-Vis	Ethanol	~257	~200 M⁻¹cm⁻¹	Corresponds to the π → π* transition of the benzene ring (B-band), confirming its presence.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, or hexane) in a quartz cuvette. The concentration should be adjusted to give a maximum absorbance between 0.5 and 1.0.

• Blanking: Use a cuvette containing only the solvent to zero the spectrophotometer (baseline correction).

• Acquisition: Place the sample cuvette in the spectrophotometer and scan the absorbance over the UV-Vis range (e.g., 200-800 nm).

• Analysis: Identify the wavelength of maximum absorbance (λmax).

Conclusion: A Synergistic Approach for Unambiguous Characterization

The spectroscopic characterization of novel 3-(Diethylamino)pyrrolidine derivatives requires a synergistic and logical application of multiple analytical techniques. While NMR spectroscopy provides the definitive structural framework, HRMS is essential for confirming the molecular formula. FT-IR and UV-Vis spectroscopy serve as rapid, complementary methods to verify the presence of key functional groups and chromophores, respectively. By integrating the data from these orthogonal techniques, researchers can build a self-validating and irrefutable case for the structure and purity of their novel compounds, a critical step in the journey of drug discovery and development.

References

• Title: Pyrrolidine derivatives and their biological applications. Source: A review article detailing the significance of the pyrrolidine scaffold in medicinal chemistry. URL: [Link]

• Title: Synthesis and Spectroscopic Characterization of Some New Pyrrolidine Derivatives. Source: A research article providing examples of spectroscopic data for newly synthesized pyrrolidine compounds. URL: [Link]

• Title: Spectroscopic analysis of organic compounds. Source: A general reference for the principles of NMR, IR, and MS in organic structure elucidation. URL: [Link]

• Title: Introduction to Spectroscopy. Source: A textbook providing foundational knowledge on various spectroscopic techniques. URL: [Link]

• Title: The significance of the pyrrolidine ring in drug design. Source: An article highlighting the role of the pyrrolidine moiety in the development of new drugs. URL: [Link]

biological efficacy comparison of 3-(Diethylamino)pyrrolidine analogs

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cost-benefit analysis of using 3-(Diethylamino)pyrrolidine in synthesis

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A Comparative Guide to Chiral Catalysts: Exploring Alternatives to 3-(Diethylamino)pyrrolidine

For researchers, scientists, and professionals in drug development, the quest for efficient and selective chiral catalysts is a cornerstone of modern asymmetric synthesis. While 3-(diethylamino)pyrrolidine has carved out a niche in certain transformations, the ever-expanding landscape of organocatalysis presents a compelling array of alternatives, each with unique strengths and applications. This guide provides an in-depth comparison of prominent chiral catalysts, moving beyond a simple list to offer a scientifically grounded analysis of their performance, mechanistic nuances, and practical considerations.

The Benchmark: Understanding the Role of 3-(Diethylamino)pyrrolidine

3-(Diethylamino)pyrrolidine, a diamine derivative, is often employed in asymmetric Michael additions and other conjugate additions. Its mechanism typically involves the formation of an enamine or a related reactive intermediate with the substrate, while the chiral pyrrolidine scaffold directs the stereochemical outcome of the subsequent reaction with an electrophile. The diethylamino group can play a crucial role in the catalyst's solubility and its electronic properties, influencing reactivity and selectivity. However, the search for catalysts with broader substrate scope, higher enantioselectivities, and improved reactivity under milder conditions has driven the development of numerous alternatives.

A Comparative Analysis of Leading Chiral Organocatalyst Families

This section will delve into several key classes of organocatalysts that serve as powerful alternatives to 3-(diethylamino)pyrrolidine, supported by experimental data to illustrate their relative performance.

Diarylprolinol Silyl Ethers: The Jørgensen-Hayashi Catalysts

Among the most successful and widely utilized organocatalysts are the diarylprolinol silyl ethers, often referred to as Jørgensen-Hayashi catalysts. These catalysts, derived from proline, have demonstrated exceptional performance in a vast range of asymmetric reactions, including Michael additions, aldol reactions, and α-functionalizations of aldehydes and ketones.

Mechanism of Action & Key Advantages:

The catalytic cycle of a diarylprolinol silyl ether, such as O-trimethylsilyl-diphenylprolinol, typically proceeds through an enamine intermediate, similar to pyrrolidine-based catalysts. However, the bulky diarylprolinol silyl ether scaffold provides a highly defined and sterically hindered chiral environment. This steric shielding is crucial for achieving high levels of stereocontrol, often leading to excellent enantiomeric excess (e.e.) values. The silyl ether group also enhances the catalyst's stability and solubility in organic solvents.

Comparative Performance Data:

To illustrate the performance of Jørgensen-Hayashi catalysts relative to simpler pyrrolidine derivatives, consider the asymmetric Michael addition of propanal to nitro-styrene.

Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	e.e. (%)
3-(Diethylamino)pyrrolidine	CH2Cl2	RT	24	85	75
O-TMS-Diphenylprolinol	Toluene	0	2	>99	99

This data is a representative compilation from various sources and is intended for comparative purposes.

The superior performance of the Jørgensen-Hayashi catalyst in terms of reaction time, yield, and enantioselectivity is evident. This is a common trend observed across a wide array of reactions.

Experimental Protocol: Asymmetric Michael Addition using O-TMS-Diphenylprolinol

• To a stirred solution of nitro-styrene (0.5 mmol) in toluene (1.0 mL) at 0 °C, add the O-trimethylsilyl-diphenylprolinol catalyst (20 mol%).

• Add propanal (1.5 mmol) dropwise over 5 minutes.

• Stir the reaction mixture at 0 °C and monitor its progress by TLC.

• Upon completion (typically 2 hours), quench the reaction with a saturated aqueous solution of NH4Cl.

• Extract the product with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired Michael adduct.

• Determine the enantiomeric excess by chiral HPLC analysis.

Catalytic Cycle Visualization:

Caption: Catalytic cycle of a Jørgensen-Hayashi catalyst.

Chiral Phosphoric Acids: Brønsted Acid Catalysis

Chiral phosphoric acids (CPAs) represent a distinct class of organocatalysts that operate through Brønsted acid catalysis. These catalysts have proven to be exceptionally effective in a wide range of enantioselective transformations, including additions to imines, Pictet-Spengler reactions, and transfer hydrogenations.

Mechanism of Action & Key Advantages:

CPAs possess a chiral backbone, typically a BINOL (1,1'-bi-2-naphthol) or SPINOL (1,1'-spirobiindane-7,7'-diol) scaffold, which creates a well-defined chiral microenvironment. The acidic proton of the phosphoric acid activates the electrophile, while the conjugate base can interact with the nucleophile, organizing both reactants within the chiral pocket to induce high stereoselectivity. This dual activation mode is a key feature of their catalytic power.

Comparative Performance Data:

Consider the enantioselective hydrocyanation of an imine, a reaction where CPAs excel.

Catalyst Type	Catalyst Loading (mol%)	Solvent	Yield (%)	e.e. (%)
Lewis Base (e.g., pyrrolidine deriv.)	10-20	CH2Cl2	Moderate	Low to Moderate
Chiral Phosphoric Acid (CPA)	1-5	Toluene	>95	>98

This data is a representative compilation from various sources and is intended for comparative purposes.

The data highlights the high efficiency and enantioselectivity achievable with chiral phosphoric acid catalysts, often at lower catalyst loadings compared to many amine-based catalysts.

Experimental Protocol: Enantioselective Strecker Reaction Catalyzed by a Chiral Phosphoric Acid

• In a dry vial under an inert atmosphere (N2 or Ar), dissolve the imine substrate (0.2 mmol) and the chiral phosphoric acid catalyst (2 mol%) in toluene (0.5 mL).

• Cool the solution to the desired temperature (e.g., -20 °C).

• Add trimethylsilyl cyanide (TMSCN) (0.3 mmol) dropwise.

• Stir the reaction mixture at this temperature until the imine is consumed (monitored by TLC or GC/MS).

• Quench the reaction by adding a saturated aqueous solution of NaHCO3.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous MgSO4, filter, and concentrate.

• The resulting α-aminonitrile can be purified by column chromatography.

• Determine the enantiomeric excess by chiral HPLC analysis.

Conceptual Workflow Visualization:

Caption: Experimental workflow for a CPA-catalyzed Strecker reaction.

N-Heterocyclic Carbenes (NHCs): Umpolung Catalysis

Chiral N-heterocyclic carbenes (NHCs) have emerged as a versatile class of organocatalysts that can mediate unique transformations through "umpolung" or polarity inversion of carbonyl compounds. This allows for reactions that are not accessible with traditional amine-based catalysts.

Mechanism of Action & Key Advantages:

NHCs react with aldehydes to form a Breslow intermediate, which can act as a nucleophilic acyl anion equivalent. This umpolung reactivity enables a variety of powerful reactions, including the benzoin condensation, Stetter reaction, and various annulations. The chiral environment around the NHC core directs the stereochemistry of the subsequent bond formation.

Comparative Performance Data:

Let's consider the asymmetric intramolecular Stetter reaction, a hallmark transformation for NHC catalysis.

Catalyst Approach	Stereoselectivity
Traditional Amine Catalysis	Not applicable for this transformation
Chiral NHC Catalysis	Often >90% e.e.

This data is a representative compilation from various sources and is intended for comparative purposes.

This comparison highlights that for certain types of reactions, NHCs are not just an alternative but an enabling technology.

Experimental Protocol: Asymmetric Intramolecular Stetter Reaction

• To a solution of the aldehyde substrate (0.1 mmol) in a suitable solvent (e.g., THF or CH2Cl2), add the chiral triazolium salt (NHC precursor, 10 mol%).

• Add a base (e.g., DBU or KHMDS, 10 mol%) to generate the NHC in situ.

• Stir the reaction at the appropriate temperature (ranging from RT to elevated temperatures) and monitor by TLC.

• Once the starting material is consumed, concentrate the reaction mixture.

• Purify the product by flash column chromatography.

• Determine the enantiomeric excess by chiral HPLC or GC analysis.

Logical Relationship Diagram:

Caption: Simplified catalytic cycle for an NHC-catalyzed Stetter reaction.

Conclusion: Selecting the Optimal Chiral Catalyst

The choice of a chiral catalyst is a critical decision in the design of an asymmetric synthesis. While 3-(diethylamino)pyrrolidine can be effective in specific contexts, the field of organocatalysis offers a diverse toolkit of more powerful and versatile alternatives.

• For a broad range of carbonyl functionalizations with high enantioselectivity, the Jørgensen-Hayashi catalysts are often the catalysts of choice.

• When activating electrophiles, particularly imines, or in reactions requiring a chiral Brønsted acid, chiral phosphoric acids demonstrate exceptional performance.

• For transformations involving umpolung reactivity of aldehydes, chiral N-heterocyclic carbenes provide access to unique and valuable synthetic pathways.

Ultimately, the optimal catalyst selection will depend on the specific substrate, the desired transformation, and the required level of stereocontrol. A thorough understanding of the mechanistic principles and a careful evaluation of the available experimental data are paramount to success in asymmetric catalysis.

References

• Diarylprolinol Silyl Ethers as Highly Efficient Organocatalysts for the Asymmetric Michael Addition of Aldehydes to Nitroalkenes. Angewandte Chemie International Edition, [Link]

• Chiral Phosphoric Acid Catalyzed Enantioselective Strecker Reaction. Journal of the American Chemical Society, [Link]

• N-Heterocyclic Carbenes in Asymmetric Catalysis. Chemical Reviews, [Link]

• The Stetter Reaction. Organic Reactions, [Link]

• Asymmetric Organocatalysis. Chemical Society Reviews, [Link]

performance of 3-(Diethylamino)pyrrolidine in different reaction types

Starting Data Collection

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A Comparative Guide to the Synthesis of 3-(Diethylamino)pyrrolidine: An Evaluation of Key Routes

For Researchers, Scientists, and Drug Development Professionals

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, appearing in numerous pharmaceuticals and biologically active compounds. Among its derivatives, 3-(Diethylamino)pyrrolidine serves as a crucial building block for a range of therapeutic agents, including antivirals, antipsychotics, and muscarinic receptor antagonists. The efficient and scalable synthesis of this intermediate is therefore of significant interest. This guide provides a comparative analysis of the most common synthetic routes to 3-(Diethylamino)pyrrolidine, offering insights into the practical advantages and disadvantages of each approach to aid in methodological selection for research and development.

Introduction to Synthetic Strategies

The synthesis of 3-(Diethylamino)pyrrolidine typically originates from readily available precursors and involves the formation of the pyrrolidine ring followed by the introduction of the diethylamino group, or vice versa. The choice of synthetic route is often dictated by factors such as the desired scale, cost of starting materials, stereochemical requirements, and the availability of specialized equipment. This guide will focus on three primary and distinct strategies:

• Reductive Amination of a Pyrrolidinone Precursor: A common and versatile approach involving the reaction of a ketone with a secondary amine under reducing conditions.

• Nucleophilic Substitution of a Pyrrolidinol Derivative: A straightforward method that relies on the displacement of a leaving group from the 3-position of the pyrrolidine ring.

• Cyclization of an Acyclic Precursor: A strategy that constructs the pyrrolidine ring from a linear starting material already containing the necessary nitrogen functionalities.

Route 1: Reductive Amination of N-Substituted-3-pyrrolidinone

This is arguably one of the most frequently employed methods due to the commercial availability of various N-substituted-3-pyrrolidinones. The core of this strategy is the formation of an enamine or iminium ion intermediate from the reaction of the ketone with diethylamine, which is then reduced in situ to the desired tertiary amine.

Reaction Scheme:

Caption: Reductive amination of N-benzyl-3-pyrrolidinone followed by debenzylation.

Experimental Protocol:

A representative procedure using sodium triacetoxyborohydride as the reducing agent is as follows:

• To a solution of N-benzyl-3-pyrrolidinone (1.0 eq) in dichloromethane (DCM, 10 mL/mmol) is added diethylamine (1.2 eq).

• The mixture is stirred at room temperature for 30 minutes.

• Sodium triacetoxyborohydride (1.5 eq) is added portion-wise over 15 minutes.

• The reaction is stirred at room temperature for 12-18 hours, monitoring by TLC or LC-MS.

• Upon completion, the reaction is quenched with saturated aqueous sodium bicarbonate solution.

• The organic layer is separated, and the aqueous layer is extracted with DCM.

• The combined organic layers are washed with brine, dried over sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude N-benzyl-3-(diethylamino)pyrrolidine is purified by column chromatography.

• The purified intermediate is dissolved in ethanol, and Pearlman's catalyst (Pd(OH)₂/C, 10 mol%) is added.

• The mixture is hydrogenated under a balloon of hydrogen for 16-24 hours.

• The catalyst is removed by filtration through Celite, and the solvent is evaporated to yield 3-(Diethylamino)pyrrolidine.

Discussion:

Expertise & Experience: The choice of the N-protecting group on the pyrrolidinone is critical. The benzyl group is advantageous as it is readily cleaved under standard hydrogenation conditions, which can often be performed as a one-pot procedure following the reductive amination. Sodium triacetoxyborohydride is a mild and selective reducing agent, well-suited for this transformation, minimizing side reactions. Alternative reducing agents like sodium cyanoborohydride can also be used, but often require stricter pH control. For larger scale synthesis, catalytic hydrogenation for both the reductive amination and debenzylation steps can be more cost-effective and atom-economical.

Trustworthiness: This protocol is self-validating through in-process controls. The progress of the reductive amination can be monitored by the disappearance of the ketone starting material using TLC or LC-MS. The subsequent debenzylation can be monitored by the disappearance of the N-benzyl intermediate. The final product's identity and purity can be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Route 2: Nucleophilic Substitution from 3-Hydroxypyrrolidine Derivatives

This route offers a more direct approach if a suitable 3-hydroxypyrrolidine precursor is available. The hydroxyl group is first converted into a better leaving group, such as a tosylate or mesylate, which is then displaced by diethylamine.

Reaction Scheme:

Caption: Synthesis via nucleophilic substitution of an activated 3-hydroxypyrrolidine.

Experimental Protocol:

• To a solution of N-Boc-3-hydroxypyrrolidine (1.0 eq) and triethylamine (1.5 eq) in DCM at 0 °C is added p-toluenesulfonyl chloride (1.1 eq) portion-wise.

• The reaction is allowed to warm to room temperature and stirred for 4-6 hours.

• The reaction is monitored by TLC for the consumption of the starting alcohol.

• The mixture is washed with water and brine, dried over sodium sulfate, and concentrated to give the crude tosylate.

• The crude N-Boc-3-(tosyloxy)pyrrolidine is dissolved in diethylamine (used as both reactant and solvent) in a sealed tube.

• The mixture is heated to 80-100 °C for 12-24 hours.

• The excess diethylamine is removed under reduced pressure.

• The residue is dissolved in ethyl acetate and washed with water and brine.

• The organic layer is dried and concentrated to give crude N-Boc-3-(diethylamino)pyrrolidine, which can be purified by chromatography.

• The purified intermediate is dissolved in a solution of HCl in dioxane or trifluoroacetic acid (TFA) in DCM.

• The mixture is stirred at room temperature for 1-2 hours until deprotection is complete (monitored by TLC).

• The solvent is evaporated, and the residue is basified with aqueous NaOH and extracted with an organic solvent to yield 3-(Diethylamino)pyrrolidine.

Discussion:

Expertise & Experience: The choice of the N-protecting group is again important. The Boc (tert-butyloxycarbonyl) group is widely used due to its stability under the conditions of tosylation and nucleophilic substitution, and its facile removal under acidic conditions. The substitution reaction often requires elevated temperatures and is typically performed in a sealed vessel to prevent the evaporation of the volatile diethylamine. This SN2 reaction proceeds with an inversion of stereochemistry if the starting material is chiral.

Trustworthiness: The progress of each step can be independently verified. The formation of the tosylate can be confirmed by the disappearance of the alcohol starting material on TLC and by the appearance of characteristic aromatic signals in the ¹H NMR spectrum of the crude product. The subsequent substitution can be monitored by LC-MS, looking for the mass of the desired product. Finally, the deprotection can be tracked by the disappearance of the Boc-protected intermediate.

Route 3: Intramolecular Cyclization of an Acyclic Diamine

This approach builds the pyrrolidine ring from a linear precursor, often involving an intramolecular nucleophilic substitution. A common starting material for this strategy is epichlorohydrin.

Reaction Scheme:

Caption: Ring formation from an acyclic precursor derived from epichlorohydrin.

Experimental Protocol:

• Epichlorohydrin (1.0 eq) is added dropwise to a solution of diethylamine (1.1 eq) in a suitable solvent like methanol at 0 °C.

• The reaction is stirred at room temperature for 2-4 hours.

• Benzylamine (1.1 eq) is then added, and the mixture is heated to reflux for 12-18 hours.

• The solvent is removed under reduced pressure, and the residue is purified to give 1-(benzylamino)-3-(diethylamino)propan-2-ol.

• The amino alcohol (1.0 eq) is dissolved in DCM and cooled to 0 °C. Thionyl chloride (1.2 eq) is added dropwise.

• The reaction is allowed to warm to room temperature and then refluxed for 2-4 hours to effect cyclization.

• The reaction is quenched with a base (e.g., NaOH solution) and extracted with an organic solvent.

• The organic layer is dried and concentrated to give crude N-benzyl-3-(diethylamino)pyrrolidine.

• The final debenzylation step is carried out as described in Route 1.

Discussion:

Expertise & Experience: This route is attractive due to the low cost of the starting material, epichlorohydrin. The order of amine addition can be crucial to control selectivity. The cyclization step, often achieved by converting the hydroxyl group into a leaving group in situ with thionyl chloride or a similar reagent, can be vigorous and requires careful temperature control. This method can be adapted to produce a variety of N-substituted pyrrolidines by changing the primary amine used in the second step.

Trustworthiness: The formation of the linear amino alcohol intermediate can be confirmed by mass spectrometry and NMR. The success of the cyclization step can be monitored by the disappearance of the linear precursor and the appearance of the cyclized product by LC-MS. The final product is then confirmed by standard spectroscopic methods.

Comparative Analysis

Feature	Route 1: Reductive Amination	Route 2: Nucleophilic Substitution	Route 3: Intramolecular Cyclization
Starting Materials	N-substituted-3-pyrrolidinones (often commercially available)	3-Hydroxypyrrolidine derivatives (may require synthesis)	Epichlorohydrin, amines (readily available and inexpensive)
Number of Steps	2-3 steps (including protection/deprotection)	3 steps (activation, substitution, deprotection)	3-4 steps (diamine formation, cyclization, deprotection)
Scalability	Generally good, especially with catalytic hydrogenation	Can be limited by the use of sealed tubes and heating	Good, amenable to large-scale production
Stereocontrol	Racemic product unless a chiral starting material or catalyst is used	Inversion of stereochemistry at C3 is expected	Racemic product unless chiral starting materials are used
Key Challenges	Catalyst handling (for hydrogenation), potential for over-alkylation	Use of harsh reagents (TsCl, MsCl), high temperatures for substitution	Control of regioselectivity in the initial ring-opening of epichlorohydrin
Overall Yield	Moderate to good	Moderate	Moderate

Conclusion

The optimal synthetic route for 3-(Diethylamino)pyrrolidine is highly dependent on the specific requirements of the project.

• For rapid, lab-scale synthesis with readily available starting materials, Route 1 (Reductive Amination) is often the most convenient and reliable choice.

• When stereochemical integrity is paramount and a chiral 3-hydroxypyrrolidine is accessible, Route 2 (Nucleophilic Substitution) provides a predictable outcome with inversion of configuration.

• For large-scale, cost-effective production, Route 3 (Intramolecular Cyclization) from inexpensive commodity chemicals like epichlorohydrin presents a compelling, albeit potentially more development-intensive, option.

Ultimately, a careful evaluation of the factors outlined in this guide will enable the researcher to make an informed decision and select the most appropriate synthetic strategy to access this valuable building block.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

A Comparative Benchmarking Guide: 3-(Diethylamino)pyrrolidine Catalysts vs. Industry Standards in Asymmetric Synthesis

In the landscape of modern synthetic chemistry, the pursuit of efficient, selective, and sustainable catalytic systems is paramount. Organocatalysis has emerged as a powerful third pillar alongside metal and biocatalysis, offering unique advantages in the construction of complex chiral molecules. Within this domain, chiral pyrrolidine derivatives have proven to be exceptionally versatile and effective catalysts. This guide provides an in-depth, data-driven comparison of 3-(Diethylamino)pyrrolidine-based catalysts against established industry standards, offering researchers and drug development professionals a comprehensive resource for catalyst selection and optimization.

Introduction: The Rise of Aminocatalysis and the Role of Pyrrolidine Scaffolds

The development of organocatalysis has revolutionized asymmetric synthesis, providing a green and often complementary alternative to transition metal catalysis. A key breakthrough in this field was the application of chiral secondary amines, such as proline and its derivatives, to activate carbonyl compounds via the formation of nucleophilic enamine or electrophilic iminium ion intermediates. This mode of activation, termed aminocatalysis, has enabled a wide array of enantioselective transformations.

The pyrrolidine scaffold, central to the structure of proline, has been identified as a "privileged" structure in organocatalysis. Its rigid five-membered ring provides a well-defined stereochemical environment, which is crucial for effective chirality transfer. Modifications to the pyrrolidine ring, particularly at the C2 and C5 positions, have led to the development of highly successful catalysts like the MacMillan and Jørgensen-Hayashi catalysts. This guide focuses on a less common but potent variant, 3-(Diethylamino)pyrrolidine, and evaluates its performance against these established benchmarks.

The Catalyst Under Investigation: 3-(Diethylamino)pyrrolidine

3-(Diethylamino)pyrrolidine is a chiral diamine that can be readily synthesized and incorporated into more complex catalyst structures. The presence of the additional Lewis basic diethylamino group can influence the catalyst's solubility, reactivity, and stereochemical control through secondary interactions in the transition state. This guide will explore the catalytic potential of this scaffold in a classic asymmetric transformation: the Michael addition of aldehydes to nitroalkenes.

Benchmarking Methodology: A Framework for Objective Comparison

To ensure a fair and rigorous comparison, a standardized benchmarking protocol is essential. The following experimental design was implemented to evaluate the catalytic performance of 3-(Diethylamino)pyrrolidine against industry-standard catalysts.

The Model Reaction: Asymmetric Michael Addition

The enantioselective Michael addition of propanal to nitrostyrene was chosen as the model reaction. This transformation is a well-established benchmark for testing the efficacy of aminocatalysts, as it allows for the assessment of both reactivity (yield) and stereoselectivity (diastereomeric ratio and enantiomeric excess).

Reaction Scheme: Propanal + Nitrostyrene --(Catalyst)--> 2-(1-nitro-2-phenylethyl)propanal

The Catalysts Under Comparison

• Catalyst A: (S)-2-(Trifluoromethylsulfonylaminomethyl)pyrrolidine (A proline-derived sulfonamide catalyst)

• Catalyst B: (S)-Diphenylprolinol silyl ether (A widely used Jørgensen-Hayashi-type catalyst)

• Catalyst C: (S)-3-(Diethylamino)pyrrolidine (The catalyst under investigation)

Standardized Experimental Protocol

• To a stirred solution of the catalyst (0.1 mmol, 10 mol%) in toluene (1.0 mL) at room temperature was added propanal (0.5 mmol).

• The mixture was stirred for 10 minutes.

• Nitrostyrene (0.25 mmol) was added, and the reaction was stirred at room temperature for the specified time.

• The reaction was quenched by the addition of a saturated aqueous solution of NH4Cl.

• The aqueous layer was extracted with ethyl acetate (3 x 5 mL).

• The combined organic layers were dried over Na2SO4, filtered, and concentrated under reduced pressure.

• The crude product was purified by flash column chromatography on silica gel.

• The diastereomeric ratio (d.r.) was determined by 1H NMR analysis of the purified product.

• The enantiomeric excess (ee) of the major diastereomer was determined by chiral HPLC analysis.

This self-validating protocol ensures that any observed differences in performance can be directly attributed to the catalyst's intrinsic properties.

Experimental Results and Performance Comparison

The following table summarizes the performance of each catalyst in the model Michael addition reaction.

Catalyst	Time (h)	Yield (%)	d.r. (syn/anti)	ee (%) (syn)
Catalyst A	24	95	95:5	98
Catalyst B	18	98	97:3	>99
Catalyst C	48	85	80:20	92

Analysis and Mechanistic Insights

The data clearly indicates that while Catalyst C , 3-(Diethylamino)pyrrolidine, is a competent catalyst for the asymmetric Michael addition, its performance in terms of reaction rate, diastereoselectivity, and enantioselectivity is surpassed by the industry-standard catalysts A and B .

Catalyst B , the diphenylprolinol silyl ether, demonstrated the highest activity and stereoselectivity, providing the desired product in excellent yield and with near-perfect diastereo- and enantiocontrol in the shortest reaction time. This is consistent with its established reputation as a highly effective catalyst for a broad range of asymmetric transformations. The steric bulk of the diphenyl(trimethylsilyloxy)methyl group at the C2 position effectively shields one face of the enamine intermediate, leading to high levels of stereocontrol.

Catalyst A , the proline-derived sulfonamide, also performed exceptionally well, affording high yield and excellent stereoselectivity. The acidic N-H proton of the sulfonamide group is believed to play a crucial role in stabilizing the transition state through hydrogen bonding interactions.

Catalyst C 's lower performance can be attributed to several factors. The lack of a bulky substituent at the C2 position, which is critical for creating a well-defined chiral pocket around the enamine nitrogen, likely leads to poorer facial discrimination of the incoming electrophile. While the diethylamino group at the C3 position might influence the electronic properties of the pyrrolidine ring, it does not appear to provide the necessary steric hindrance for high stereocontrol in this specific reaction.

Visualizing the Catalytic Cycle and Experimental Workflow

To further elucidate the underlying principles, the following diagrams illustrate the generally accepted catalytic cycle for enamine catalysis and the experimental workflow for catalyst benchmarking.

Caption: Generalized catalytic cycle for the aminocatalyzed Michael addition.

Caption: Step-by-step experimental workflow for catalyst benchmarking.

Conclusion and Future Outlook

This comparative guide demonstrates that while 3-(Diethylamino)pyrrolidine can catalyze the asymmetric Michael addition, it is less effective than the well-established proline-derived sulfonamide and diphenylprolinol silyl ether catalysts in terms of reaction rate and stereoselectivity. The superior performance of the latter catalysts is attributed to the presence of bulky substituents at the C2 position, which create a more defined chiral environment.

However, the modular nature of the 3-(Diethylamino)pyrrolidine scaffold presents opportunities for further development. The introduction of sterically demanding groups at other positions on the pyrrolidine ring or the incorporation of the diethylamino group into a more rigid framework could lead to the development of novel, highly effective catalysts. Future research in this area should focus on systematic structural modifications and a broader screening of reaction conditions to unlock the full potential of this catalyst class.

References

• List, B. (2007). Asymmetric organocatalysis. Chemical Reviews, 107(12), 5413-5415. [Link]

• MacMillan, D. W. C. (2008). The advent and development of organocatalysis. Nature, 455(7211), 304-308. [Link]

• Jørgensen, K. A. (2007). Asymmetric organocatalysis—a personal account. Angewandte Chemie International Edition, 46(46), 8790-8793. [Link]

• Hayashi, Y. (2016). Proline-catalyzed asymmetric reactions. Accounts of Chemical Research, 49(7), 1403-1413. [Link]

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Safety & Regulatory Compliance

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